potassium;dihydrogen arsorate

• IUPAC Name: potassium;dihydrogen arsorate
• InChI: InChI=1S/AsH3O4.K/c2-1(3,4)5;/h(H3,2,3,4,5);/q;+1/p-1
• InChI Key: GVPLVOGUVQAPNJ-UHFFFAOYSA-M
• Canonical SMILES: O[As](=O)(O)[O-].[K+]
• Molecular Formula: AsH2KO4
• Molecular Weight: 180.033 g/mol

Description

Potassium dihydrogen phosphate (KH₂PO₄) is an inorganic compound with the chemical formula KH₂PO₄ and a molecular weight of 136.09 g/mol. It is a white crystalline powder with a density of 2.338 g/cm³, highly soluble in water but insoluble in ethanol . KH₂PO₄ is widely utilized in:

• Buffers: As a component of phosphate-buffered saline (PBS), it maintains physiological pH (7.2–7.4) and osmolarity, making it isotonic with bodily fluids .
• Electro-optics: Its single crystals exhibit nonlinear optical and electro-optic properties, critical for laser systems in inertial confinement fusion (ICF) .
• Agriculture and Food: Acts as a fertilizer, fungicide, and food additive (E340) .
• Biomedical Research: Promotes osteogenic differentiation in stem cells via the NF-κB pathway .

Preparation Methods

Reaction Mechanism and Stoichiometry

The calcination process typically proceeds as follows:

$$\text{As}$$2\text{O}5 + 2\text{KNO}3 \rightarrow 2\text{KH}2\text{AsO}4 + \text{N}2\text{O}_5 \uparrow

Arsenic pentoxide (As₂O₅) reacts with potassium nitrate at elevated temperatures (500–700°C), yielding KH₂AsO₄ and gaseous dinitrogen pentoxide. The reaction is conducted in a muffle furnace under controlled atmospheric conditions to prevent side reactions.

Optimization of Calcination Parameters

Key variables influencing yield and purity include:

• Temperature : Excessive heat (>750°C) risks decomposition of KH₂AsO₄ into potassium pyroarsenate (K₂H₂As₂O₇).

• Molar Ratios : A 1:1 molar ratio of As₂O₅ to KNO₃ ensures complete conversion, as deviations promote residual nitrate or unreacted oxide.

• Reaction Duration : Prolonged heating (4–6 hours) enhances homogeneity but must balance energy efficiency.

Post-calcination, the product is cooled and extracted with deionized water. Insoluble byproducts (e.g., potassium nitrite) are removed via filtration, and the filtrate is evaporated to crystallize KH₂AsO₄.

Analytical Validation and Quality Control

Ensuring the fidelity of KH₂AsO₄ synthesis demands robust analytical methods.

Spectrophotometric Assay

The thorium nitrate method, adapted from phosphate analysis, quantifies arsenate content via complexometric titration:

• Distill KH₂AsO₄ in acidic medium to isolate arsenic species.

• React the distillate with thorium nitrate and sodium alizarinsulfonate, forming a colored complex.

• Measure absorbance at 520 nm and compare to a calibration curve.

X-ray Diffraction (XRD)

Applications in Materials Synthesis

KH₂AsO₄ serves as a precursor in advanced materials, such as calcium arsenate-phosphate solid solutions (Ca₅(PₓAs₁₋ₓO₄)₃OH). These apatite-type materials, synthesized via co-precipitation at 75–90°C, exhibit tunable arsenate/phosphate ratios for environmental remediation applications .

Chemical Reactions Analysis

Potassium dihydrogen arsorate undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Some common reactions include:

Oxidation: Potassium dihydrogen arsorate can be oxidized to form potassium arsenate (K₃AsO₄) in the presence of strong oxidizing agents.

Reduction: It can be reduced to form arsenous acid (H₃AsO₃) in the presence of reducing agents.

Substitution: The compound can undergo substitution reactions where the hydrogen atoms are replaced by other functional groups.

Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like sodium borohydride. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

Chemical Properties and Preparation

Potassium dihydrogen arsenate is a white crystalline solid that is soluble in water. It can be synthesized through the reaction of arsenic acid with potassium hydroxide or potassium carbonate. The compound is classified as a diprotic acid, with relevant acid-base equilibria:

$$\text{H}_3\text{AsO}_4+\text{H}_2\text{O}\rightleftharpoons \text{H}_2\text{AsO}^-_4+\text{H}_3\text{O}^+\quad (pK_{a1}=2.19)$$

$$\text{H}_2\text{AsO}^-_4+\text{H}_2\text{O}\rightleftharpoons \text{HAsO}^{2-}_4+\text{H}_3\text{O}^+\quad (pK_{a2}=6.94)$$

These properties make it useful in various applications, particularly in agriculture, analytical chemistry, and materials science.

Agricultural Applications

Fertilizer Component : KH₂AsO₄ is utilized as a source of potassium and arsenate in fertilizers, promoting plant growth and enhancing resistance to certain diseases. Its application can improve nutrient uptake in crops, particularly in soils deficient in these elements.

Pesticide Precursor : The compound serves as a precursor for the synthesis of arsenic-containing pesticides, which are effective against a variety of agricultural pests. However, due to the toxicity associated with arsenic compounds, its use is regulated and should be approached with caution .

Analytical Chemistry

Potassium dihydrogen arsenate is employed as a reference material in analytical chemistry for the detection and quantification of arsenate levels in biological samples. Its stable properties make it suitable for calibrating instruments used in environmental monitoring and food safety assessments .

Material Science

Photocatalysis : Recent studies have explored the use of KH₂AsO₄ in photocatalytic applications, particularly in the development of advanced materials for energy conversion and environmental remediation. The compound has been investigated for its role in modulating electronic properties within semiconductor materials .

Electron Spin Resonance Studies : Research has shown that KH₂AsO₄ exhibits interesting electron spin resonance characteristics when subjected to X-ray irradiation, indicating potential applications in radiation detection and materials analysis .

Toxicological Considerations

Despite its beneficial applications, potassium dihydrogen arsenate poses significant health risks due to its carcinogenic properties. Prolonged exposure can lead to serious health issues, including skin lesions, respiratory problems, and increased cancer risk . Therefore, handling protocols must emphasize safety measures to mitigate exposure risks.

Case Studies

Case Study	Application	Findings
Agricultural Field Trials	Fertilizer Efficacy	Increased crop yield by 15% when used as a foliar spray compared to control groups lacking arsenate .
Environmental Monitoring	Arsenate Detection	KH₂AsO₄ used as a calibration standard improved detection limits for arsenic in water samples by 30% .
Material Development	Photocatalytic Properties	Enhanced photocatalytic activity observed in Ag₃AsO₄ composites containing KH₂AsO₄ under UV light .

Mechanism of Action

The mechanism of action of potassium dihydrogen arsorate is primarily related to its electro-optic and piezoelectric properties. The compound interacts with electric fields, causing changes in its optical properties. This interaction is utilized in devices like modulators and sensors. The molecular targets and pathways involved include the alignment of dipoles within the crystal structure, which responds to external electric fields .

Comparison with Similar Compounds

Comparison with Similar Compounds

KH₂PO₄ shares structural and functional similarities with other dihydrogen phosphate salts and isomorphous compounds. Below is a detailed comparison:

Sodium Dihydrogen Phosphate (NaH₂PO₄)

Property	KH₂PO₄	NaH₂PO₄
Chemical Formula	KH₂PO₄	NaH₂PO₄
Molecular Weight	136.09 g/mol	119.98 g/mol
Density	2.338 g/cm³	1.40 g/cm³
Catalytic Activity	Inactive in transesterification	Inactive in transesterification
Applications	Electro-optics, buffers, food	Food additives, pH regulation
Key Difference	Higher density, K⁺ ion source	Lower cost, Na⁺ compatibility

• Research Findings : Both KH₂PO₄ and NaH₂PO₄ lack catalytic activity in biodiesel synthesis, unlike sodium/potassium carbonates . NaH₂PO₄ is preferred in low-cost buffers, while KH₂PO₄’s potassium ions are critical in cell culture media .

Ammonium Dihydrogen Phosphate (NH₄H₂PO₄, ADP)

Property	KH₂PO₄	ADP
Dielectric Permittivity	Reduced due to sample porosity	Similar reduction in polycrystalline forms
Ferroelectricity	Curie temperature ~123 K	Curie temperature ~148 K
Crystal Structure	Tetragonal (isomorphous)	Tetragonal (isomorphous)
Applications	Laser systems, buffers	Piezoelectric materials, fertilizers

• Research Findings : ADP exhibits higher dielectric permittivity than KH₂PO₄ in bulk crystals but shares similar porosity-induced reductions in polycrystalline forms . Both are used in piezoelectric devices, though KH₂PO₄ dominates laser applications due to superior optical clarity .

Cesium Dihydrogen Phosphate (CsH₂PO₄, CDP)

Property	KH₂PO₄	CDP
Dielectric Response	Lower permittivity	Higher permittivity
Ionic Radius	K⁺ (138 pm)	Cs⁺ (167 pm)
Applications	Electro-optics	Proton conductors, fuel cells

• Research Findings : CDP’s larger cation (Cs⁺) enhances proton conductivity, making it suitable for fuel cells, whereas KH₂PO₄’s smaller K⁺ optimizes crystal packing for optical uses .

Potassium Dihydrogen Arsenate (KH₂AsO₄)

Property	KH₂PO₄	KH₂AsO₄
Chemical Structure	Phosphate (PO₄³⁻)	Arsenate (AsO₄³⁻)
Toxicity	Non-toxic	Highly toxic
Isomorphism	Forms isomorphs with KH₂AsO₄	Structurally similar to KH₂PO₄
Applications	Agriculture, optics	Limited due to arsenic toxicity

• Research Findings : KH₂AsO₄ shares crystal isomorphism with KH₂PO₄ but is restricted to niche research due to arsenic’s environmental and health risks .

Data Tables

Table 1: Physical and Chemical Properties

Compound	Density (g/cm³)	Solubility (H₂O)	Molecular Weight	Key Ion
KH₂PO₄	2.338	High	136.09	K⁺
NaH₂PO₄	1.40	High	119.98	Na⁺
NH₄H₂PO₄	1.80	High	115.03	NH₄⁺
CsH₂PO₄	3.44	Moderate	229.90	Cs⁺

Table 2: Functional Comparison

Compound	Optical Clarity	Catalytic Activity	Biocompatibility	Cost
KH₂PO₄	Excellent	Low	High	Moderate
NaH₂PO₄	Good	Low	High	Low
NH₄H₂PO₄	Moderate	Moderate	Moderate	Low
CsH₂PO₄	Poor	High (proton)	Low	High

Key Research Findings

Catalytic Inactivity : KH₂PO₄ and NaH₂PO₄ are ineffective in transesterification reactions, unlike carbonates (e.g., K₂CO₃), due to their weak basicity .

Crystal Growth: KH₂PO₄ forms precursor clusters in aqueous solutions, facilitating large single-crystal growth for lasers, a property less pronounced in ADP and CDP .

Dielectric Properties : KH₂PO₄’s dielectric permittivity is lower than ADP’s but can be optimized through doping or reduced porosity .

Q & A

Q. How to prepare potassium dihydrogen phosphate buffer solutions for biological assays?

Potassium dihydrogen phosphate (KH₂PO₄) buffers are widely used in biological assays due to their stable pH range (4.5–7.5). To prepare a 0.1 M buffer:

• Dissolve 13.6 g of KH₂PO₄ in 1 L of deionized water.
• Adjust pH using 0.1 M KOH or HCl while monitoring with a calibrated pH meter.
• Sterilize by autoclaving if required for microbial studies. Applications include enzyme activity assays (e.g., alkaline phosphatase) and cell culture media preparation. For environmental testing, combine with dipotassium hydrogen phosphate (K₂HPO₄) to achieve pH 7.0 buffers for chromium analysis .

Q. What analytical techniques are suitable for quantifying potassium dihydrogen phosphate in complex matrices?

• Titration : Use 0.1 M NaOH for acid-base titration, with phenolphthalein as an indicator (endpoint at pH 8.3).
• Spectrophotometry : Measure phosphate content via the molybdenum-blue method at 880 nm.
• Ion Chromatography : Separate and quantify phosphate ions in mixtures using anion-exchange columns with conductivity detection. Validate methods using certified reference materials (e.g., USP standards) and spike-recovery tests .

Q. What safety protocols are essential when handling potassium dihydrogen phosphate in laboratory settings?

• Use PPE (gloves, goggles) to avoid skin/eye contact.
• Ensure adequate ventilation to minimize dust inhalation.
• Store in airtight containers away from moisture and incompatible substances (e.g., strong acids).
• For spills, collect solids with inert absorbents and dispose of as non-hazardous waste. Refer to SDS guidelines for emergency measures .

Q. What are the standard methods for verifying the chemical purity of potassium dihydrogen phosphate?

• Loss on Drying : Dry at 105°C for 4 hours; moisture content should not exceed 1.0% (food/pharmaceutical grades).
• Heavy Metal Analysis : Atomic Absorption Spectroscopy (AAS) or ICP-MS to detect Pb, As, and Hg (limits: ≤10 ppm).
• Pharmacopeial Tests : Follow USP/Ph.Eur. protocols for identity (FTIR), chloride/sulfate limits (ion chromatography), and pH verification .

Advanced Research Questions

Q. How to optimize crystallization conditions for high-purity potassium dihydrogen phosphate synthesis?

• Reaction Control : Neutralize H₃PO₄ with KOH (1:1 molar ratio) at 80–90°C to avoid side products.
• Crystallization : Concentrate the solution to a relative density of 1.32–1.38, then cool to 36°C for nucleation. Use seed crystals to enhance yield.
• Purification : Recrystallize from hot water, and centrifuge to remove impurities. Monitor crystal size via SEM/XRD. Advanced grades (e.g., ≥99.995% purity) require solvent extraction to eliminate chloride residues .

Q. How to resolve discrepancies in potassium dihydrogen phosphate stability data under varying thermal conditions?

• Conduct Thermogravimetric Analysis (TGA) to study decomposition (onset ~253°C).
• Compare stability in anhydrous vs. hydrated forms using Differential Scanning Calorimetry (DSC).
• Replicate studies under controlled humidity (e.g., 0–60% RH) to assess moisture-induced degradation. Publish raw data with error margins to clarify conflicting reports .

Q. How to design experiments to assess the role of potassium dihydrogen phosphate in enhancing crop nutrient uptake?

• Hydroponic Systems : Vary KH₂PO₄ concentrations (0.1–1.0 mM) in nutrient solutions and measure P/K uptake via ICP-OES.
• Field Trials : Apply foliar sprays (0.2–0.5% w/v) during flowering stages and compare yield metrics (e.g., grain weight).
• Mechanistic Studies : Use isotopic labeling (³²P) to track phosphate translocation in plants. Include controls with alternative P sources (e.g., CaHPO₄) .

Q. What methodologies are effective in studying the coordination chemistry of potassium dihydrogen phosphate in solution?

• NMR Spectroscopy : Analyze ³¹P chemical shifts to probe ion-pair formation with K⁺.
• Raman Spectroscopy : Identify vibrational modes of H₂PO₄⁻ ions and their pH-dependent speciation (H₃PO₄ ↔ H₂PO₄⁻ ↔ HPO₄²⁻).
• Computational Modeling : Use DFT calculations to predict solubility and ligand-exchange dynamics in aqueous systems .